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Compound of Interest

Compound Name: WU-07047

Cat. No.: B15575446

Application Notes and Protocols for WU-07047

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed recommendations for the handling, storage, and use
of WU-07047, a selective inhibitor of Gag/11 proteins. The following protocols and data are
intended to serve as a guide for researchers utilizing this compound in their experiments.
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Parameter Information Source

(R)-1-((3S,15R,18S,E)-18-
acetamido-15-benzyl-
2,5,14,17-tetraoxo-1,16-dioxa-

IUPAC Name 4,13-diazacyclohenicos-19-en-  MedKoo Biosciences
3-yl)-2-methylpropyl (2S,3R)-2-
acetamido-3-hydroxy-4-

methylpentanoate
CAS Number 1702378-78-6 MedKoo Biosciences
Molecular Formula C38H56N4011 MedKoo Biosciences
Molecular Weight 744.88 g/mol MedKoo Biosciences

) ) Selective Gag/11 inhibitor;
Mechanism of Action [1]
analog of YM-254890.[1]

Solvent and Storage Recommendations

Proper handling and storage of WU-07047 are critical to maintain its stability and activity. The
following table summarizes the recommended solvent and storage conditions.
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Condition Recommendation Details Source

Recommended Dimethyl Sulfoxide WU-07047 is soluble
Solvent (DMSO) in DMSO.

MedKoo Biosciences

Short-term (days to
] weeks): 0 - 4 °C; Store in a dry, dark o
Solid Form Storage ) MedKoo Biosciences
Long-term (months to environment.

years): -20 °C.

Short-term (days to Prepare stock
Stock Solution weeks): 0 - 4 °C; solutions in the o
MedKoo Biosciences
Storage Long-term (months): recommended
-20 °C. solvent.

) When stored properly o
Shelf Life >2 years o ] MedKoo Biosciences
in its solid form.

Gag/11 Signaling Pathway

WU-07047 acts as a selective inhibitor of the Gaqg/11 family of G proteins. The diagram below
illustrates the canonical Gag/11 signaling pathway, which is inhibited by WU-07047.
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1. Cell Culture
(e.g., HEK293 expressing a Gg-coupled receptor)

l

( 2. Cell Seeding 3. Compound Preparation
(

; . (Prepare serial dilutions of WU-07047 in DMSO,
Plate cells in a multi-well plate) . .
then dilute in assay buffer)

l ;

4. Compound Incubation
(Pre-incubate cells with WU-07047 or vehicle)

l

5. Agonist Stimulation
(Add a known agonist for the Gqg-coupled receptor)

l

6. Signal Detection
(e.g., Measure intracellular calcium mobilization)

l

7. Data Analysis
(Calculate 1C50 value for WU-07047)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. medchemexpress.com [medchemexpress.com]

 To cite this document: BenchChem. [Recommended solvent and storage for WU-07047.].
BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b15575446?utm_src=pdf-body-img
https://www.benchchem.com/product/b15575446?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/wu-07047.html
https://www.benchchem.com/product/b15575446#recommended-solvent-and-storage-for-wu-07047
https://www.benchchem.com/product/b15575446#recommended-solvent-and-storage-for-wu-07047
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15575446?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

[https://www.benchchem.com/product/b15575446#recommended-solvent-and-storage-for-
wu-07047]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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